Cas no 2229357-19-9 (2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 2229357-19-9
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 6340191
• PubChem ID: 165837931
• Update Time: 2025-06-29

2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid
• EN300-1794766
• 2229357-19-9

• Inchi： 1S/C12H14F2O3/c1-6(2)10(12(15)16)8-4-7(13)5-9(14)11(8)17-3/h4-6,10H,1-3H3,(H,15,16)
• InChI Key： VJLYVSKEVYSTFE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C(C(=O)O)C(C)C)F

Computed Properties

• Exact Mass: 244.09110063g/mol
• Monoisotopic Mass: 244.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid

Introduction to 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid (CAS No: 2229357-19-9)

2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid, identified by the CAS number 2229357-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with fluorine and methoxy groups, coupled with a butanoic acid side chain. The presence of fluorine atoms and the specific arrangement of functional groups make this molecule of particular interest for its potential applications in drug discovery and synthetic chemistry.

The phenyl ring in 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid is a key structural feature that contributes to its chemical properties. The substitution pattern, specifically at the 3 and 5 positions with fluorine atoms and at the 2 position with a methoxy group, imparts both electronic and steric effects that can influence the molecule's reactivity and interactions with biological targets. This type of substitution is commonly explored in medicinal chemistry due to its ability to modulate pharmacokinetic properties, such as solubility and metabolic stability.

The butanoic acid side chain in this compound adds another layer of complexity, providing a site for further functionalization or interaction with biological systems. Butanoic acid is a short-chain fatty acid that has been studied for its various biological roles, including its effects on metabolic pathways and signaling processes. The combination of this side chain with the fluorinated phenyl ring suggests potential applications in the development of compounds that target metabolic disorders or inflammatory pathways.

Recent research in the field of drug discovery has highlighted the importance of fluorinated aromatic compounds due to their enhanced binding affinity and metabolic stability. Studies have shown that the introduction of fluorine atoms into phenyl rings can improve the bioavailability of drug candidates by reducing their susceptibility to enzymatic degradation. Additionally, the presence of methoxy groups can further enhance lipophilicity, which is often a critical factor in drug design.

In particular, 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid has been investigated for its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural features make it a versatile building block for creating molecules with tailored biological activities. Researchers have explored derivatives of this compound to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation.

The synthesis of 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms, in particular, demands precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to fluorinated compounds, making it feasible to produce such molecules on a larger scale for research purposes.

One area where this compound has shown promise is in the development of novel therapeutic agents for neurological disorders. The unique combination of structural elements in 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid suggests potential interactions with neurotransmitter systems, which could lead to the discovery of new treatments for conditions such as Alzheimer's disease or Parkinson's disease. Preclinical studies have begun to explore these possibilities, with initial results indicating favorable pharmacological profiles.

The chemical properties of 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid also make it a valuable tool for mechanistic studies in organic chemistry. Its reactivity as both an acid and a substrate for various transformations allows researchers to probe reaction mechanisms and develop new synthetic strategies. Understanding these processes is crucial for advancing both academic research and industrial applications in chemical synthesis.

As interest in fluorinated compounds continues to grow, so does the demand for high-quality starting materials like 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid. Suppliers specializing in fine chemicals have adapted to this demand by improving production methods and ensuring stringent quality control measures are in place. This ensures that researchers can rely on consistent quality when conducting experiments involving this compound.

The future prospects for 2-(3,5-difluoro-2-methoxyphenyl)-3-methylbutanoic acid are bright, with ongoing research uncovering new potential applications across multiple disciplines. Whether used as an intermediate in drug synthesis or as a model compound for studying biological processes, this molecule represents an important contribution to modern chemical research. Its unique structure and versatile reactivity position it as a cornerstone in the development of innovative pharmaceuticals and chemical methodologies.